Cas no 90111-23-2 (2-(thiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 90111-23-2
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD11186844
• CID: 2182330
• PubChem ID: 21691175
• Update Time: 2025-06-08

2-(thiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophen-2-yl-cyclopropanecarboxylic acid
• 2-(Thiophen-2-yl)cyclopropane-1-carboxylic acid
• 2-(2-Thienyl)cyclopropanecarboxylic acid (ACI)
• 2-(Thiophen-2-yl)cyclopropanecarboxylic acid
• 2-Thiophen-2-ylcyclopropane-1-carboxylic acid
• F2158-1113
• 90111-23-2
• MFCD11186844
• AKOS002678643
• AKOS016042335
• 2-(Thiophen-2-yl)cyclopropanecarboxylicacid
• SCHEMBL1554758
• 2-(2-Thienyl)cyclopropanecarboxylic acid
• SB39732
• DB-261441
• AT22396
• EN300-238861
• 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD11186844
• Inchi： 1S/C8H8O2S/c9-8(10)6-4-5(6)7-2-1-3-11-7/h1-3,5-6H,4H2,(H,9,10)
• InChI Key： OOQRPGJTEUOBHT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2=CC=CS2)C1)O

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid

Compound CAS No. 90111-23-2: 2-(Thiophen-2-Yl)cyclopropane-1-Carboxylic Acid

The compound with CAS No. 90111-23-2, commonly referred to as 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising chemical reactivity. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements related to this compound.

Structural Insights

The molecular structure of 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused with a thiophene moiety and a carboxylic acid group. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The thiophene group, a five-membered aromatic heterocycle containing sulfur, contributes to the molecule's electronic properties and aromaticity. The carboxylic acid group adds functionality, enabling participation in various chemical reactions such as esterification and amidation.

Synthesis and Characterization

The synthesis of 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions. Recent studies have explored efficient methods for its preparation, often utilizing coupling reactions or cyclization processes. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Applications in Chemistry

2-(Thiophen-2-yl)cyclopropane-1-carboxylic acid has found applications in diverse fields of chemistry. In drug discovery, its unique structure makes it a valuable lead compound for designing bioactive molecules targeting various therapeutic areas. Additionally, it serves as an intermediate in the synthesis of more complex organic compounds, showcasing its versatility in organic synthesis.

Recent Research Developments

Recent research has highlighted the potential of CAS No. 90111-23-2 in advanced materials science. Studies have demonstrated that this compound can be incorporated into polymer systems to enhance their electronic properties, making it a candidate for use in organic electronics. Furthermore, investigations into its catalytic properties have revealed its ability to act as a ligand in transition metal-catalyzed reactions, opening new avenues for asymmetric synthesis.

Safety and Handling

While working with 2-(thiophen-2-yl)cyclopropane-1-carboxylic acid, it is essential to follow standard laboratory safety protocols. Proper ventilation, protective equipment such as gloves and goggles, and adherence to waste disposal regulations are recommended to ensure safe handling of this compound.

Conclusion

In conclusion, CAS No. 90111-234 is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and reactivity make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in the advancement of modern chemistry.